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Compound of Interest

Compound Name: RK-24466

Cat. No.: B1673643

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-24466 is a potent and selective inhibitor of Lymphocyte-specific protein tyrosine kinase
(Lck), a critical enzyme in the T-cell receptor (TCR) signaling pathway.[1] As a member of the
Src family of non-receptor tyrosine kinases, Lck plays a pivotal role in initiating the signaling
cascade that leads to T-cell activation, proliferation, and cytokine production.[1] Due to its
crucial function in T-cell mediated immune responses, Lck has emerged as a significant
therapeutic target for autoimmune diseases and other inflammatory disorders. This technical
guide provides a comprehensive overview of the chemical properties of RK-24466, its
mechanism of action, and detailed experimental methodologies for its evaluation.

Chemical and Physical Properties

RK-24466, also known as KIN 001-51, is a pyrrolopyrimidine-based compound.[1][2][3][4] Its
fundamental chemical and physical characteristics are summarized in the table below.
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Property Value Reference

7-cyclopentyl-5-(4-
Formal Name phenoxyphenyl)-7H- [1]
pyrrolo[2,3-d]pyrimidin-4-amine

CAS Number 213743-31-8 [1][2]
Molecular Formula C23H22N40 [1]
Molecular Weight 370.5 g/mol [1]
Purity >95% [1]

N DMF: 12 mg/ml, DMSO: 2.5
Solubility _ [1]
mg/ml, Ethanol: 0.33 mg/ml

UV/Vis Amax: 258, 283 nm [1]

Mechanism of Action and Signaling Pathway

RK-24466 functions as a selective inhibitor of Lck, thereby disrupting the initial steps of the T-
cell receptor signaling cascade. Upon TCR engagement, Lck is responsible for phosphorylating
the Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the CD3 complex. This
phosphorylation event initiates a downstream signaling cascade involving ZAP-70, LAT, and
PLCyl, ultimately leading to the activation of transcription factors such as NFAT and NF-kB,
which drive T-cell activation and IL-2 production. By inhibiting Lck, RK-24466 effectively blocks
this entire signaling pathway.

The diagram below illustrates the T-cell receptor signaling pathway and the point of inhibition
by RK-24466.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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